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Compound of Interest

Compound Name: Cericlamine

Cat. No.: B054518 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of investigational compounds like cericlamine are paramount to ensuring laboratory

safety and environmental protection. Although cericlamine, a selective serotonin reuptake

inhibitor (SSRI), was investigated as an antidepressant, it was never commercialized.[1][2]

Consequently, specific disposal guidelines from a manufacturer's Safety Data Sheet (SDS) are

not available. However, by adhering to best practices for the disposal of research chemicals

and investigational drugs, a safe and compliant procedure can be established.

Chemical and Physical Properties of Cericlamine
A clear understanding of a compound's properties is the first step in a thorough hazard

assessment. The following table summarizes the known data for cericlamine.
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Property Value Reference

Chemical Formula C12H17Cl2NO [1][3]

Molar Mass 262.17 g·mol−1 [1]

CAS Number 112922-55-1 [3][4]

Appearance Solid (based on melting point)

Melting Point 192 °C [3]

Boiling Point 362 °C at 760 mmHg [3]

Density 1.208 g/cm3 [3]

Synonyms

JO-1017, 3-(3,4-

Dichlorophenyl)-2-

(dimethylamino)-2-

methylpropan-1-ol

[1][2]

Step-by-Step Disposal Protocol for Cericlamine
Given the absence of a specific SDS, a conservative approach based on institutional and

regulatory guidelines is essential. The following workflow provides a procedural guide for the

proper disposal of cericlamine.
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Cericlamine Disposal Workflow

Start: Cericlamine Waste Generated

Hazard Assessment
(Review Chemical Properties, Treat as Hazardous)

Consult Institutional EHS/Safety Officer

Improper Disposal
(Sewer, Regular Trash)

- Environmental Contamination
- Regulatory Violation

Is Waste Profiled with EHS?

Follow Established EHS Protocol for Pharmaceutical Waste

Yes

Submit Waste Disposal Request to EHS

No

Package and Label Waste Container
(Follow EHS and DOT Regulations)

Store in Designated Satellite Accumulation Area

Arrange for Pickup by Certified Waste Vendor

Maintain Disposal Records
(Certificate of Destruction)

Click to download full resolution via product page

Caption: Workflow for the safe and compliant disposal of cericlamine.
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Hazard Assessment and Classification: Due to the lack of specific toxicity data, cericlamine
should be handled as a hazardous substance. As a psychoactive compound and a

chlorinated aromatic amine, it may pose health and environmental risks. Unused

investigational medications are to be destroyed in accordance with federal guidelines like the

Resource Conservation and Recovery Act (RCRA).[5]

Consult Institutional Environmental Health & Safety (EHS): Your institution's EHS department

is the primary resource for guidance on chemical waste disposal.[5][6] They will provide

specific procedures that comply with local, state, and federal regulations.

Waste Segregation and Collection:

Do not mix cericlamine waste with other waste streams unless explicitly instructed to do

so by your EHS department.

Collect cericlamine waste in a designated, properly labeled, and sealed container. The

container should be compatible with the chemical properties of cericlamine.

Labeling and Storage:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Cericlamine," and its CAS number (112922-55-1).

Store the sealed container in a designated satellite accumulation area, away from

incompatible materials.

Arranging for Disposal:

Follow your institution's procedure for requesting a chemical waste pickup. This is often

done through the EHS department's online portal or by contacting them directly.[6]

The EHS department will arrange for a certified hazardous waste management company

to collect and transport the waste for final disposal.[7]

Preferred Disposal Method: For many pharmaceutical and research chemicals, high-

temperature incineration by a licensed facility is the preferred method of disposal.[5][7] This

ensures the complete destruction of the compound.
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Documentation: Retain all records related to the disposal of cericlamine, including the

request for disposal and any certificate of destruction provided by the waste management

company.[5]

Critical "Don'ts" of Cericlamine Disposal
DO NOT dispose of cericlamine down the drain.[8] Psychoactive drugs, including

antidepressants, can persist in wastewater, bioaccumulate, and pose a risk to aquatic

ecosystems.[9][10][11]

DO NOT place solid cericlamine or its solutions in the regular trash.[8] This can lead to

environmental contamination and potential exposure to personnel.

DO NOT attempt to neutralize or treat cericlamine waste in the laboratory unless it is a

specifically approved procedure by your institution's EHS department.

By following these general but critical procedures, researchers can ensure the safe and

environmentally responsible disposal of cericlamine and other investigational compounds,

upholding the highest standards of laboratory safety and stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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